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These application notes provide a comprehensive overview of the utilization of various

supplementary cementitious materials (SCMs) in M25 grade concrete. The following sections

detail the impact of these materials on the fresh and hardened properties of concrete, along

with standardized experimental protocols for their evaluation.

Introduction to SCMs in M25 Concrete
Supplementary cementitious materials are finely ground solid materials that are used to replace

a portion of Portland cement in a concrete mix. The use of SCMs in M25 concrete, a grade

commonly used in reinforced concrete construction[1][2], offers several advantages, including

improved workability, enhanced durability, and a reduced carbon footprint associated with

cement production.[3][4][5] Common SCMs include Fly Ash, Ground Granulated Blast Furnace

Slag (GGBS), Rice Husk Ash (RHA), and Metakaolin. Their pozzolanic or hydraulic activity

leads to the formation of additional calcium silicate hydrate (C-S-H) gel, which enhances the

strength and durability of the concrete.[6]

Quantitative Data on SCMs in M25 Concrete
The following tables summarize the quantitative effects of various SCMs on the properties of

M25 concrete, based on findings from multiple research studies.
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Rice Husk Ash (RHA)
Rice husk ash is a by-product of the agricultural industry with a high silica content.[7]

RHA

Replacem

ent (%)

Slump

(mm)

Compacti

on Factor

28-Day

Compress

ive

Strength

(N/mm²)

28-Day

Split

Tensile

Strength

(N/mm²)

28-Day

Flexural

Strength

(N/mm²)

Reference

0 (Control) 71 0.91 30.3 - - [8][9]

15 (with

Copper

Slag)

58 0.87
Increased

by 8.27%

Increased

by 32.09%

Increased

by 15.29%
[9]

20 - - 30.7 - - [8]

Up to 20 - -
Increased

Strength
- - [7]

Note: Some studies show that increased RHA content may increase water demand to maintain

workability.[7]

Ground Granulated Blast Furnace Slag (GGBS)
GGBS is a by-product of the iron and steel industry.
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GGBS

Replacement

(%)

Slump (mm)

28-Day

Compressive

Strength

(N/mm²)

28-Day Split

Tensile Strength

(N/mm²)

Reference

0 (Control) 75 32.6 - [10]

10 - - -

20 -

Maximum

Compressive

Strength

Maximum Split

Tensile Strength
[11]

30 - 36.2 2.80 [10]

40 - - -

50 98 - - [10]

Note: The use of GGBS generally improves the workability of concrete.[10]

Metakaolin
Metakaolin is a dehydroxylated form of the clay mineral kaolinite.

Metakaolin

Replacement

(%)

28-Day

Compressive

Strength

(N/mm²)

28-Day Split

Tensile Strength

(N/mm²)

28-Day Flexural

Strength

(N/mm²)

Reference

0 (Control) 31.8 - - [12]

5 35.35 - - [12]

10 37.6 Increased Increased [12][13]

15 32.7 - - [12]

20

Maximum

Compressive

Strength

Maximum Split

Tensile Strength

Maximum

Flexural Strength
[13]
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Note: The optimum replacement level of cement with Metakaolin for maximum strength is

generally found to be around 20%.[13]

Fly Ash
Fly ash is a byproduct of coal combustion in thermal power plants.

Fly Ash Replacement (%)
28-Day Compressive

Strength (N/mm²)
Reference

0 (Control) -

10 -

20

Optimum replacement for M25

grade, resulting in ~15% more

compressive strength than

conventional concrete.

[3]

25 -

Note: Fly ash improves workability and long-term strength.[2][14]

Experimental Protocols
Detailed methodologies for key experiments are provided below, based on established

standards.

Workability of Fresh Concrete: Slump Test
This test measures the consistency and workability of fresh concrete.

Standard: ASTM C143 / IS 1199 (Part 2)[11][15][16][17][18][19][20]

Apparatus:

Slump cone (frustum of a cone, 300 mm in height, 100 mm top diameter, 200 mm bottom

diameter)

Tamping rod (16 mm diameter, 600 mm long, with a rounded end)
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Ruler or measuring tape

A smooth, rigid, non-absorbent surface

Procedure:

Dampen the inside of the slump cone and the base plate.

Place the cone on the flat surface and hold it firmly in place by standing on the foot pieces.

Fill the cone in three layers of approximately equal volume.

Tamp each layer 25 times with the tamping rod, distributing the strokes evenly over the

cross-section. The tamping should penetrate the underlying layer.

After tamping the top layer, strike off the excess concrete with a screeding and rolling motion

of the tamping rod.

Carefully lift the cone vertically upwards in 5 ± 2 seconds, without any lateral or torsional

motion.

Immediately measure the slump by determining the vertical distance between the top of the

cone and the displaced original center of the top surface of the concrete specimen.

Compressive Strength of Hardened Concrete
This test determines the compressive strength of cylindrical or cubical concrete specimens.

Standard: ASTM C39 / IS 516[21][22][23][24][25][26]

Apparatus:

Compression Testing Machine (CTM)

Specimen moulds (150 mm cubes or 150 mm diameter x 300 mm height cylinders)

Procedure:

Specimen Preparation:
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Cast concrete in the moulds in layers, tamping each layer as specified in the standards.

After 24 hours, demould the specimens and place them in a curing tank with clean water

until the time of testing (typically 7 and 28 days).

Testing:

Remove the specimen from the curing tank and wipe off excess water.

Place the specimen centrally on the lower platen of the CTM.

Apply the load gradually and without shock at a constant rate (e.g., as specified in ASTM

C39, a loading rate of 0.25 ± 0.05 MPa/s).[22]

Continue loading until the specimen fails.

Record the maximum load applied to the specimen.

Calculation:

Compressive Strength (MPa) = Maximum Load (N) / Cross-sectional Area (mm²)

Experimental Workflow
The following diagram illustrates a logical workflow for the evaluation of supplementary

cementitious materials in M25 concrete.
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Start: Define Research Objectives

Material Procurement & Characterization
(Cement, Aggregates, Water, SCMs)

M25 Mix Design (as per IS 10262)
- Control Mix (0% SCM)

- Test Mixes (Varying % SCM)

Casting of Concrete Specimens
(Cubes, Cylinders, Prisms)

Fresh Concrete Testing
- Slump Test (ASTM C143 / IS 1199)

- Compaction Factor Test

Curing of Specimens
(Water Curing for 7 & 28 Days)

Hardened Concrete Testing
- Compressive Strength (ASTM C39 / IS 516)

- Split Tensile Strength
- Flexural Strength

Data Analysis & Comparison

Durability Testing (Optional)
- Water Absorption

- Chloride Permeability

Conclusion & Reporting

Click to download full resolution via product page

Fig. 1: Experimental workflow for SCM evaluation in M25 concrete.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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